Cas no 851526-88-0 (6-benzyl-2,6-diazabicyclo[3.2.0]heptane)

• Product Name: 6-benzyl-2,6-diazabicyclo[3.2.0]heptane
• CAS No: 851526-88-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD26709679
• CID: 3250198
• PubChem ID: 22602898
• Update Time: 2025-04-21

6-benzyl-2,6-diazabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 2,6-DIAZABICYCLO[3.2.0]HEPTANE, 6-(PHENYLMETHYL)-
• 6-benzyl-2,6-diazabicyclo[3.2.0]heptane
• 6-Benzyl-2,6-diaza-bicyclo[3.2.0]heptane
• SCHEMBL929265
• 6-(phenylmethyl)-2,6-diazabicyclo[3.2.0]heptane
• 851526-88-0
• SB39029
• DTXSID501241519

• MDL： MFCD26709679
• Inchi： 1S/C12H16N2/c1-2-4-10(5-3-1)8-14-9-11-12(14)6-7-13-11/h1-5,11-13H,6-9H2
• InChI Key： YCEMQEOVBUUXAV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C1CCN2

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines